Cas no 59108-09-7 (5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol)

• Product Name: 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol
• CAS No: 59108-09-7
• MF: C₁₁H₇ClF₃NO
• MW: 261.627592325211
• MDL: MFCD11053825
• CID: 57366
• PubChem ID: 43668100
• Update Time: 2025-06-14

5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol
• 5-chloro-8-methyl-2-(trifluoromethyl)-1H-quinolin-4-one
• ACMC-209maa
• AG-G-10183
• AK-39438
• ANW-33152
• CTK5A9449
• KB-42915
• 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4(1H)-one
• AKOS015850153
• 5-Chloro-8methyl-2-(trifluoromethyl)quinolin-4-ol
• DTXSID60656284
• CS-0212136
• MFCD11053825
• BS-23385
• 59108-09-7
• SB68724

• MDL： MFCD11053825
• Inchi： 1S/C11H7ClF3NO/c1-5-2-3-6(12)9-7(17)4-8(11(13,14)15)16-10(5)9/h2-4H,1H3,(H,16,17)
• InChI Key： DUBOQUSBINLJOK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1C(C=C(C(F)(F)F)N2)=O

Computed Properties

• Exact Mass: 261.01700
• Monoisotopic Mass: 261.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.479
• Boiling Point: 351.836 °C at 760 mmHg
• Flash Point: 166.585 °C
• PSA: 33.12000
• LogP: 3.92100

Additional information on 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol

Comprehensive Overview of 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol (CAS No. 59108-09-7)

5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol (CAS No. 59108-09-7) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a chloro group at the 5-position, a methyl group at the 8-position, and a trifluoromethyl group at the 2-position, exhibits remarkable biological activity. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

The growing interest in 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol is driven by its versatile chemical framework, which allows for modifications to enhance its efficacy and selectivity. Recent studies have highlighted its role as a key intermediate in synthesizing novel therapeutic compounds, addressing pressing global health challenges such as antibiotic resistance and chronic inflammatory diseases. Its trifluoromethyl moiety, in particular, is a hotspot for medicinal chemists due to its ability to improve metabolic stability and binding affinity.

In the agrochemical sector, 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol is being investigated for its potential as a precursor to environmentally friendly pesticides. With the increasing demand for sustainable crop protection solutions, this compound's ability to target specific pests while minimizing ecological impact aligns with modern agricultural trends. Its chloro and methyl substitutions contribute to its selective action, making it a promising candidate for next-generation agrochemicals.

From a synthetic chemistry perspective, the preparation of 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol involves multi-step reactions, often starting from readily available quinoline precursors. Optimizing these synthetic routes is a focal point for researchers aiming to improve yield and reduce production costs. Advanced techniques such as flow chemistry and catalytic transformations are being explored to streamline its manufacture, catering to the rising demand for scalable and cost-effective processes.

The compound's physicochemical properties, including solubility, stability, and bioavailability, are critical factors influencing its applicability. Recent advancements in formulation technology have enabled the development of 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol-based formulations with enhanced delivery mechanisms. These innovations are particularly relevant in the context of personalized medicine and precision agriculture, where tailored solutions are paramount.

As the scientific community continues to unravel the full potential of 5-Chloro-8-methyl-2-(trifluoromethyl)quinolin-4-ol, its role in addressing contemporary challenges in healthcare and agriculture becomes increasingly evident. With ongoing research and development, this compound is poised to make significant contributions to innovation in these fields, offering solutions that are both effective and sustainable.